Cas no 2172139-22-7 (4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}butanoic acid)

• Product Name: 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}butanoic acid
• CAS No: 2172139-22-7
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6507568
• PubChem ID: 165815410
• Update Time: 2025-10-29

4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}butanoic acid
• 4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylformamido}butanoic acid
• 2172139-22-7
• EN300-1496350

• Inchi： 1S/C26H25N3O5/c1-29(14-6-11-24(30)31)25(32)23-13-12-17(15-27-23)28-26(33)34-16-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,12-13,15,22H,6,11,14,16H2,1H3,(H,28,33)(H,30,31)
• InChI Key： QOGVVWNLOCCBMZ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(N(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

Additional information on 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}butanoic acid

4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}butanoic acid (CAS No. 2172139-22-7): A Comprehensive Overview

4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}butanoic acid (CAS No. 2172139-22-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and drug discovery. This compound, often referred to as an Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other biologically active molecules. Its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyridine-based scaffold, makes it a valuable building block in modern synthetic chemistry.

The Fmoc-protected nature of this compound is particularly noteworthy, as the Fmoc group is widely used in solid-phase peptide synthesis (SPPS). This method is a cornerstone in the production of peptides for therapeutic and research applications. The presence of the pyridin-2-yl-N-methylformamido moiety further enhances its utility, allowing for selective modifications and couplings in complex synthetic pathways. Researchers and pharmaceutical companies frequently seek CAS 2172139-22-7 for its reliability and efficiency in peptide chain elongation.

One of the most compelling aspects of 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}butanoic acid is its compatibility with automated peptide synthesizers. As the demand for custom peptides and peptide-based therapeutics continues to rise, this compound has become a staple in laboratories worldwide. Its stability under typical SPPS conditions and its ease of deprotection make it a preferred choice for chemists working on peptide drugs, bioconjugates, and protein engineering projects.

In addition to its applications in peptide synthesis, CAS 2172139-22-7 is also explored in the development of small-molecule inhibitors and protease substrates. The pyridine ring in its structure can interact with various biological targets, making it a versatile scaffold for drug design. Recent studies have highlighted its potential in targeting enzymes involved in inflammatory pathways and cancer progression, aligning with the growing interest in precision medicine and targeted therapies.

The market for Fmoc-protected amino acids like 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}butanoic acid is expanding rapidly, driven by advancements in biopharmaceuticals and personalized medicine. With the increasing adoption of peptide-based drugs for conditions such as diabetes, obesity, and autoimmune diseases, the demand for high-quality synthetic intermediates is expected to grow. Suppliers and manufacturers of CAS 2172139-22-7 are focusing on improving purity and scalability to meet the needs of both academic and industrial researchers.

From a technical standpoint, handling 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}butanoic acid requires standard laboratory precautions. It is typically stored at low temperatures to maintain stability and should be used in well-ventilated areas. While it is not classified as a hazardous material, proper handling procedures are recommended to ensure safety and product integrity. Researchers often inquire about the solubility, storage conditions, and coupling efficiency of this compound, which are critical for optimizing synthetic protocols.

In summary, 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylformamido}butanoic acid (CAS No. 2172139-22-7) is a pivotal compound in the realm of peptide synthesis and drug development. Its Fmoc-protected design, combined with its pyridine-based functionality, offers unparalleled versatility for chemists and biologists alike. As the scientific community continues to explore new therapeutic avenues, this compound is poised to remain at the forefront of innovative research and application.